Cas no 2411248-77-4 (N-[(5-Ethyl-3-methyl-1,2-oxazol-4-yl)methyl]-N-[(1-methoxycyclohexyl)methyl]prop-2-enamide)
N-[(5-Ethyl-3-methyl-1,2-oxazol-4-yl)methyl]-N-[(1-methoxycyclohexyl)methyl]prop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- N-[(5-Ethyl-3-methyl-1,2-oxazol-4-yl)methyl]-N-[(1-methoxycyclohexyl)methyl]prop-2-enamide
- Z4323485975
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- Inchi: 1S/C18H28N2O3/c1-5-16-15(14(3)19-23-16)12-20(17(21)6-2)13-18(22-4)10-8-7-9-11-18/h6H,2,5,7-13H2,1,3-4H3
- InChI Key: ISRBMGLVDZXGRN-UHFFFAOYSA-N
- SMILES: O(C)C1(CN(C(C=C)=O)CC2C(C)=NOC=2CC)CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 407
- XLogP3: 3
- Topological Polar Surface Area: 55.6
N-[(5-Ethyl-3-methyl-1,2-oxazol-4-yl)methyl]-N-[(1-methoxycyclohexyl)methyl]prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26620047-0.05g |
N-[(5-ethyl-3-methyl-1,2-oxazol-4-yl)methyl]-N-[(1-methoxycyclohexyl)methyl]prop-2-enamide |
2411248-77-4 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-[(5-Ethyl-3-methyl-1,2-oxazol-4-yl)methyl]-N-[(1-methoxycyclohexyl)methyl]prop-2-enamide Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on N-[(5-Ethyl-3-methyl-1,2-oxazol-4-yl)methyl]-N-[(1-methoxycyclohexyl)methyl]prop-2-enamide
N-[(5-Ethyl-3-methyl-1,2-oxazol-4-yl)methyl]-N-[(1-methoxycyclohexyl)methyl]prop-2-enamide: A Comprehensive Overview
The compound N-[(5-Ethyl-3-methyl-1,2-oxazol-4-yl)methyl]-N-[(1-methoxycyclohexyl)methyl]prop-2-enamide, with the CAS number 2411248774, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and chemical synthesis. This compound is characterized by its intricate structure, which includes a propionamide backbone, a 1,2-oxazole ring, and a cyclohexane moiety. The molecule's unique architecture makes it a promising candidate for various applications in drug discovery and chemical research.
Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This finding underscores its potential as a lead compound for the treatment of inflammatory diseases such as arthritis and cardiovascular disorders.
The synthesis of N-[(5-Ethyl-3-methyl-1,2-oxazol-4-yl)methyl]-N-[(1-methoxycyclohexyl)methyl]prop-2-enamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the 1,2-oxazole ring is particularly noteworthy, as it requires precise control over reaction conditions to achieve high yields and selectivity. This compound's synthesis has been optimized in recent years, with researchers employing green chemistry principles to minimize environmental impact.
In terms of structural analysis, the molecule's conformational flexibility plays a crucial role in its biological activity. Computational studies using molecular docking have revealed that the compound interacts with several key residues in target proteins, suggesting a high degree of specificity. These findings have been corroborated by experimental data from cell-based assays, which demonstrate the compound's ability to modulate cellular signaling pathways effectively.
Beyond its therapeutic potential, this compound has also been explored for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials. Researchers have investigated its ability to act as a semiconductor material in thin-film transistor devices, with promising results reported in recent publications.
In conclusion, N-[(5-Ethyl-3-methyl-1,2-oxazol-4-y)methyl] strong>-N-[< strong>(1-methoxy strong>cyclohexyl)< strong>methyl] strong>prop-2-enamide represents a versatile and innovative molecule with wide-ranging applications across multiple scientific disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both medicinal chemistry and materials science.
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